Cas no 2431-55-2 (Butane,1,1,2,2,3,4-hexachloro-)

• Product Name: Butane,1,1,2,2,3,4-hexachloro-
• CAS No: 2431-55-2
• MF: C₄H₄Cl₆
• MW: 264.792555809021
• CID: 285053
• PubChem ID: 17075
• Update Time: 2025-04-19

Butane,1,1,2,2,3,4-hexachloro- Chemical and Physical Properties

Names and Identifiers

• Butane,1,1,2,2,3,4-hexachloro-
• 1,1,2,2,3,4-HEXACHLOROBUTANE
• SCHEMBL8799760
• 2431-55-2
• DTXSID80947146

• Inchi： 1S/C4H4Cl6/c5-1-2(6)4(9,10)3(7)8/h2-3H,1H2
• InChI Key： NHKIAPDAGODHGN-UHFFFAOYSA-N
• SMILES： ClC(C(Cl)Cl)(C(CCl)Cl)Cl

Computed Properties

• Exact Mass: 261.84472
• Monoisotopic Mass: 261.844416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0